Cas no 1934462-24-4 (3-Bromo-5-(trifluoromethyl)pyridazine)

• Product Name: 3-Bromo-5-(trifluoromethyl)pyridazine
• CAS No: 1934462-24-4
• MF: C₅H₂BrF₃N₂
• MW: 226.981990337372
• CID: 4709751
• Update Time: 2025-06-08

3-Bromo-5-(trifluoromethyl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(trifluoromethyl)pyridazine

• Inchi： 1S/C5H2BrF3N2/c6-4-1-3(2-10-11-4)5(7,8)9/h1-2H
• InChI Key： JWJPPTKCFCTADG-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CN=N1)C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 138
• Topological Polar Surface Area: 25.8

Additional information on 3-Bromo-5-(trifluoromethyl)pyridazine

Professional Introduction to 3-Bromo-5-(trifluoromethyl)pyridazine (CAS No. 1934462-24-4)

3-Bromo-5-(trifluoromethyl)pyridazine, identified by its Chemical Abstracts Service (CAS) number 1934462-24-4, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridazine class, characterized by a six-membered ring containing two nitrogen atoms. The presence of both a bromo substituent at the 3-position and a trifluoromethyl group at the 5-position imparts unique electronic and steric properties, making it a valuable intermediate in synthetic chemistry.

The bromo and trifluoromethyl functional groups are particularly noteworthy. The bromine atom serves as a versatile handle for further chemical modifications, such as cross-coupling reactions, while the trifluoromethyl group enhances lipophilicity and metabolic stability, which are critical factors in drug design. These features have positioned 3-Bromo-5-(trifluoromethyl)pyridazine as a building block for the development of novel bioactive molecules.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various therapeutic areas. Pyridazine derivatives have emerged as promising scaffolds due to their ability to interact with biological targets through multiple binding modes. Specifically, 3-Bromo-5-(trifluoromethyl)pyridazine has been explored in the design of compounds with potential applications in oncology, inflammation, and central nervous system disorders.

One of the most compelling aspects of 3-Bromo-5-(trifluoromethyl)pyridazine is its utility in medicinal chemistry. Researchers have leveraged its structure to develop kinase inhibitors, which play a crucial role in cancer therapy. For instance, studies have demonstrated that pyridazine-based compounds can disrupt aberrant signaling pathways by inhibiting specific kinases involved in tumor growth and progression. The bromo substituent allows for easy introduction of further functional groups via palladium-catalyzed cross-coupling reactions, enabling the synthesis of structurally diverse analogs.

Furthermore, the trifluoromethyl group has been shown to modulate pharmacokinetic properties, including solubility and binding affinity. This modification is particularly relevant in drug discovery, where optimizing these properties can significantly enhance the efficacy and bioavailability of therapeutic agents. Several preclinical studies have highlighted the potential of 3-Bromo-5-(trifluoromethyl)pyridazine derivatives as lead compounds for further optimization.

The agrochemical sector has also benefited from the versatility of 3-Bromo-5-(trifluoromethyl)pyridazine. Its structural features make it a suitable precursor for developing novel pesticides with improved potency and selectivity. By incorporating this compound into synthetic pathways, chemists can generate molecules that target specific enzymes or receptors involved in plant defense mechanisms.

From a synthetic chemistry perspective, 3-Bromo-5-(trifluoromethyl)pyridazine offers unique opportunities for methodological innovation. The combination of the bromo and trifluoromethyl groups allows for diverse reaction pathways, including Suzuki-Miyaura couplings, Buchwald-Hartwig aminations, and metal-catalyzed cyclizations. These reactions are essential for constructing complex molecular architectures required for drug discovery efforts.

The growing interest in fluorinated compounds has further underscored the importance of 3-Bromo-5-(trifluoromethyl)pyridazine. Fluoroatoms are frequently incorporated into pharmaceuticals due to their ability to improve pharmacological properties such as bioavailability and resistance to metabolic degradation. The presence of multiple fluorine atoms in this compound enhances its potential as a pharmacophore.

In conclusion, 3-Bromo-5-(trifluoromethyl)pyridazine (CAS No. 1934462-24-4) represents a multifaceted compound with broad applications across pharmaceutical and agrochemical research. Its unique structural features—particularly the interplay between the bromo and trifluoromethyl substituents—make it an indispensable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new therapeutic targets and synthetic methodologies, this compound is poised to remain at the forefront of innovation in drug discovery.